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Compound Focus: Voglibose

CAS No.: 83480-29-9

Cat. No.: S546850

Get Quote

For the handling of voglibose in a research or manufacturing setting, the following conditions are

recommended based on the reviewed literature.

Aspect Specification / Recommended Condition

Storage Temperature Room temperature (20°C to 25°C / 68°F to 77°F) [1].

Environmental Controls Protect from moisture, heat, and direct sunlight. Keep in original

packaging to protect from air exposure [1].

Solution Stability (pH) Stable in solution at pH 5–7; unstable at pH <4; decomposes under

alkaline conditions [2].

Photostability (Solid
Form)

Stable as a dry film. On surfaces, decomposes by sunlight [2].

Common Degradation
Products

Cytosine (identified as a main degradation product from sunlight

exposure) [2].

Forced Degradation Studies & Analytical Methods

Forced degradation studies help identify the intrinsic stability of a drug substance and are crucial for

developing stability-indicating analytical methods. The following table summarizes key findings from a
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stability-indicating UV spectrophotometric study on voglibose [3].

Stress Condition Experimental Details Observed Degradation

Acidic Hydrolysis 0.1 N HCl at 60°C for 8 days [3]. Significant degradation

[3].

Alkaline Hydrolysis 0.1 N NaOH at 60°C for 4 days [3]. Significant degradation

[3].

Oxidative Degradation Exposed to 3% H₂O₂ [3]. Significant degradation

[3].

Thermal Degradation
(Solid)

80°C for 4 days [3]. Significant degradation

[3].

Photolytic Degradation
(UV)

UV radiation (1.4 flux intensity) for 48 hours

[3].

Significant degradation

[3].

Validated Stability-Indicating UV Method [3]: This method can be used to study the degradation behavior

of voglibose and its products.

Solvent: 0.1 N NaOH
Detection Wavelength (λmax): 214.5 nm

Linearity Range: 5-25 µg/mL
Correlation Coefficient (r): >0.999

Limit of Detection (LOD): 0.24 µg/mL
Limit of Quantitation (LOQ): 0.73 µg/mL

FAQs for Technical Support

Here are answers to anticipated frequently asked questions.

Q1: What is the most critical factor to control when storing solid voglibose? While temperature should

be maintained at room temperature, protection from moisture is paramount. The recommendation to keep it

in its original packaging is specifically to protect it from air (and thus, humidity), which could lead to

physical or chemical degradation over time [1].
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Q2: My voglibose solution was left in a clear container on the lab bench. Is it still usable? It is likely

degraded. Studies show that voglibose decomposes on surfaces when exposed to sunlight, with cytosine

identified as a primary degradation product [2]. For experimental consistency, it is recommended to prepare

fresh solutions and protect them from light.

Q3: How can I analytically confirm if my voglibose sample has degraded? You can use the stability-

indicating UV spectrophotometric method detailed above [3]. This method has been validated to detect

changes in the voglibose concentration in the presence of its degradation products. For higher specificity, an

RP-HPLC method using an Amino (NH₂) column has also been developed and validated [4].

Q4: Are there any stability concerns for novel voglibose formulations, like nanosponges? Yes,

formulation can impact stability. Recent research on voglibose nanosponges (V-NSF) and nanocrystals (V-

NCF) indicates these nanoformulations require their own stability profiles. The cited study performed

stability studies on its optimized formulations, suggesting that researchers working with novel delivery

systems should conduct formulation-specific stability testing [5].

Experimental Workflow for Stability Assessment

The following diagram outlines a logical workflow for conducting a stability assessment of voglibose in a

laboratory setting, based on the information gathered.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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